Cas no 2640953-41-7 (6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one
• CAS No: 2640953-41-7
• MF: C₁₁H₉FN₂O₂
• MW: 220.199765920639
• CID: 5327873
• PubChem ID: 155798696
• Update Time: 2025-06-09

6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(2-Fluorophenoxy)-2-methyl-3(2H)-pyridazinone
• AKOS040710997
• 6-(2-fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one
• 2640953-41-7
• F6619-8952
• 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one

• Inchi： 1S/C11H9FN2O2/c1-14-11(15)7-6-10(13-14)16-9-5-3-2-4-8(9)12/h2-7H,1H3
• InChI Key： XWMMBGXYOXYBNI-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1OC1C=CC(N(C)N=1)=O

Computed Properties

• Exact Mass: 220.06480570g/mol
• Monoisotopic Mass: 220.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 41.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 306.0±44.0 °C(Predicted)
• pka: -0.73±0.70(Predicted)

Additional information on 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 2640953-41-7)

6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 2640953-41-7) is a fluorinated heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. With its unique molecular structure featuring a dihydropyridazinone core and a 2-fluorophenoxy substituent, this compound exhibits promising biological activity. Researchers are particularly interested in its potential applications as a kinase inhibitor or anti-inflammatory agent, aligning with current trends in targeted drug discovery.

The growing interest in fluorinated compounds like 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one stems from their enhanced metabolic stability and membrane permeability. These properties make them valuable candidates for addressing modern medical challenges such as drug-resistant infections and chronic inflammatory diseases. Recent studies suggest that the 2-methyl-2,3-dihydropyridazin-3-one scaffold may interact with specific biological targets, sparking discussions about its mechanism of action in scientific forums.

From a synthetic chemistry perspective, the preparation of CAS 2640953-41-7 involves innovative strategies for introducing the fluorophenoxy group while maintaining the integrity of the dihydropyridazinone ring. This aligns with current industry demands for green chemistry approaches and atom-economical reactions. The compound's molecular weight (236.21 g/mol) and lipophilicity parameters make it particularly interesting for researchers investigating blood-brain barrier penetration in CNS drug development.

The structural features of 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one have drawn comparisons to known bioactive pyridazine derivatives, prompting investigations into its potential as a selective enzyme modulator. Its thermal stability and solubility profile, frequently queried in academic databases, suggest suitability for various formulation approaches. These characteristics position the compound as a subject of interest in discussions about next-generation small molecule therapeutics and precision medicine applications.

Analytical characterization of CAS 2640953-41-7 typically involves advanced techniques such as LC-MS and NMR spectroscopy, reflecting the compound's complex structural features. The presence of both hydrogen bond acceptors and aromatic systems in its architecture contributes to interesting physicochemical properties that are currently being explored in computational chemistry studies. These investigations often focus on predicting its ADMET properties and potential drug-likeness characteristics.

In material science applications, the 2-fluorophenoxy moiety of 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one has shown potential for creating novel functional materials. Researchers are examining its possible role in developing molecular sensors or photoactive compounds, particularly in contexts requiring specific fluorescence properties. This dual applicability in both life sciences and materials research makes it a compelling subject for interdisciplinary studies.

The patent landscape surrounding dihydropyridazinone derivatives suggests growing commercial interest in compounds like 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one. Recent filings indicate potential applications in addressing age-related diseases and metabolic disorders, reflecting alignment with global healthcare priorities. Its structural novelty continues to inspire synthetic modifications aimed at optimizing biological activity while maintaining favorable safety profiles.

Environmental fate studies of 2640953-41-7 are emerging as an important research area, particularly regarding its biodegradation pathways and ecotoxicological impact. These investigations respond to increasing regulatory requirements for green pharmaceuticals and sustainable chemical development. The compound's stability under various pH conditions, a frequently searched parameter, influences both its potential applications and environmental considerations.

As research into 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one progresses, its potential role in combination therapies and synergistic formulations is being explored. The scientific community continues to investigate its possible interactions with biological targets associated with cell signaling pathways and gene expression regulation. These studies contribute valuable data to the expanding knowledge base of fluorinated heterocycles in medicinal chemistry.

The crystallization behavior and polymorphic forms of CAS 2640953-41-7 represent another active research direction, particularly for pharmaceutical development teams focused on solid-state characterization. Understanding these properties is crucial for ensuring consistent drug product performance and addressing formulation challenges. Such investigations often employ advanced techniques like PXRD and thermal analysis, reflecting the compound's complex solid-state chemistry.

In conclusion, 6-(2-Fluorophenoxy)-2-methyl-2,3-dihydropyridazin-3-one (CAS No. 2640953-41-7) represents a fascinating subject of contemporary chemical research with diverse potential applications. Its unique structural features continue to inspire investigations across multiple disciplines, from drug discovery to advanced materials science. As scientific understanding of this compound deepens, it may contribute significantly to addressing current challenges in healthcare and technology development.